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Compound of Interest

Compound Name: GRL-0496

Cat. No.: B1264079 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of GRL-0496, a potent chloropyridyl ester-derived SARS-CoV 3CLpro

inhibitor. Researchers, scientists, and drug development professionals are advised to adhere to

these procedures to ensure personal safety and environmental protection.

Core Safety and Handling Summary
GRL-0496 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Therefore, it is imperative to prevent its release into the environment.[1] Proper

disposal requires containment and transfer to an approved waste disposal facility.[1]
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Property Value Reference

Chemical Name
1H-Indole-4-carboxylic acid, 5-

chloro-3-pyridinyl ester
[2]

Molecular Formula C14H9ClN2O2 [1]

Molecular Weight 272.69 g/mol [1]

CAS Number 1087243-14-8 [1]

Physical Form Powder [2]

Solubility
DMSO (up to 30 mg/ml),

Ethanol (up to 25 mg/ml)
[2]

Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[1]

Disposal

P501: Dispose of

contents/container to an

approved waste disposal plant

[1]

Experimental Protocols: Step-by-Step Disposal
Procedure
The following protocol outlines the mandatory steps for the safe disposal of GRL-0496 in a

laboratory setting. This procedure is designed to comply with standard safety regulations and

minimize environmental impact.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when

handling GRL-0496.

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of dust.[1]
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Avoid contact with skin and eyes.[1] In case of contact, rinse thoroughly with water.[1]

Do not eat, drink, or smoke when handling this product.[1]

2. Waste Segregation and Containment:

Solid Waste:

Collect all solid GRL-0496 waste, including unused product and contaminated materials

(e.g., weighing paper, pipette tips), in a dedicated, clearly labeled hazardous waste

container.

The container must be compatible with the chemical, in good condition, and have a secure

lid to prevent spills.

Solutions:

Aqueous solutions containing GRL-0496 should not be disposed of down the drain due to

its high aquatic toxicity.[1]

Collect liquid waste containing GRL-0496 in a separate, sealed, and clearly labeled

hazardous waste container.

Empty Containers:

The original container of GRL-0496 should be triple-rinsed with a suitable solvent (e.g.,

ethanol or DMSO) if local regulations permit. The rinsate must be collected and disposed

of as hazardous liquid waste.

If rinsing is not feasible or permitted, the empty, unrinsed container must be disposed of as

hazardous solid waste.

3. Labeling of Waste Containers:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include:
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The full chemical name: "GRL-0496 (1H-Indole-4-carboxylic acid, 5-chloro-3-pyridinyl

ester)"

The approximate quantity of waste.

The relevant hazard pictograms (e.g., harmful, hazardous to the aquatic environment).

The date of waste generation.

The name and contact information of the principal investigator or laboratory responsible.

4. Storage of Hazardous Waste:

Store the sealed and labeled hazardous waste containers in a designated and secure

satellite accumulation area within the laboratory.

Ensure that the storage area is away from incompatible materials, such as strong acids,

alkalis, and oxidizing/reducing agents.[1]

5. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Follow all institutional and local regulations for the transfer and disposal of chemical waste.

Visual Guide to GRL-0496 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of GRL-
0496.
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Caption: Decision workflow for the proper disposal of GRL-0496 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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